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Compound of Interest

Compound Name: Berberine chloride hydrate

L  Get Quote

Cat. No.: B1139229

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosages and
administration protocols for Berberine chloride hydrate in mouse models for metabolic,
inflammatory, and oncological research.

Data Summary: Recommended Dosages

The following tables summarize the recommended dosages of Berberine chloride hydrate for
various mouse studies, categorized by research application.

Metabolism Studies

Mouse Administrat Dosage .
. . Frequency Duration Reference
Strain ion Route Range
C57BL/6J Oral Gavage 100 mg/kg Daily 15 weeks [1]
) Not explicitly
db/db Oral Gavage 200 mg/kg Daily 5 weeks ]
cited
Once, 60 min )
C57BL/6 Oral Gavage 10 mg/kg Single dose [2]
before ITT
93.75 -562.5 ) ) Not explicitly
BALB/c Oral Gavage Single dose Single dose )
mg/kg cited
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Inflammation Studies
Mouse Administrat Dosage .
) ) Frequency Duration Reference
Strain ion Route Range
) ] Twice (1h
Lactating Intraperitonea 5, 10, 20
] o before & 12h 24 hours [3]
Kunming [ Injection mg/kg
after LPS)
) Twice (1h o
Intraperitonea » » Not explicitly
BALB/c o Not Specified  before & 12h Not Specified ]
[ Injection cited
after LPS)
Cancer Studies
Mouse Administrat Dosage .
) ] Frequency Duration Reference
Strain ion Route Range
Nude
(BALB/c Oral Gavage 30, 50 mg/kg Daily 10 days [4]
nu/nu)
Xenograft N N N » Not explicitly
Not Specified  Not Specified  Not Specified  Not Specified ]
mouse model cited
) Intraperitonea ) Not explicitly
Nude mice o 5, 10 mg/kg Daily 28 days )
[ Injection cited

Experimental Protocols
Protocol 1: Preparation of Berberine Chloride Hydrate
for Oral Gavage

Materials:
o Berberine chloride hydrate powder
e Vehicle:

o Sterile water[4]
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o 0.5% Carboxymethylcellulose sodium (CMC-Na) in sterile water[1]

o Phosphate-buffered saline (PBS)

« Sterile conical tubes (15 mL or 50 mL)

» Vortex mixer

e Sonicator (optional)

e pH meter (optional)

 Sterile syringes (1 mL or 3 mL)

e Gavage needles (20-22 gauge, 1-1.5 inches with a rounded tip)[5]

Procedure:

Calculate the required amount of Berberine chloride hydrate and vehicle.

o Example: For a 25g mouse receiving a 100 mg/kg dose, you will need 2.5 mg of
Berberine. If the dosing volume is 10 mL/kg (0.25 mL for a 25g mouse), the final
concentration of the solution should be 10 mg/mL.

» Weigh the Berberine chloride hydrate powder accurately.
e Add the powder to a sterile conical tube.

e Add a small amount of the chosen vehicle to the tube to create a paste. This helps to ensure
the powder is fully wetted and reduces clumping.

o Gradually add the remaining vehicle to the desired final volume while vortexing.

e For suspensions like CMC-Na, ensure thorough mixing to achieve a uniform suspension.
Sonication can be used to aid in the dispersion of the compound.

e If using an aqueous solution, ensure the Berberine chloride hydrate is fully dissolved.
Gentle warming (up to 60°C) can aid in dissolution in water.[4] Berberine chloride has a
higher solubility in phosphate buffer at pH 7.0.[6][7]
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 Verify the final concentration and visually inspect for any undissolved particles or non-
uniformity.

» Draw the appropriate volume of the solution/suspension into a sterile syringe fitted with a
gavage needle.

Stability: Berberine chloride hydrate solutions are reported to be stable at various pH and
temperature conditions for up to 6 months.[6][7] However, it is best practice to prepare fresh
solutions for each experiment or store them at 4°C for a short period.

Protocol 2: Administration of Berberine Chloride
Hydrate via Oral Gavage

Procedure:

Properly restrain the mouse. Scruff the mouse firmly to immobilize the head and body.[5]

o Measure the correct length for gavage needle insertion. Measure the distance from the
corner of the mouse's mouth to the last rib to ensure the needle reaches the stomach without
causing perforation.[8]

o Gently insert the gavage needle into the diastema (the gap between the incisors and
molars).[8]

¢ Advance the needle along the roof of the mouth towards the esophagus. The mouse should
swallow the needle. Do not force the needle.[8]

¢ Once the needle is in the esophagus, gently advance it to the pre-measured depth.
o Administer the solution slowly and steadily.[9]
» Withdraw the needle gently in the same direction it was inserted.

e Monitor the mouse for a few minutes after the procedure for any signs of distress, such as
difficulty breathing or leakage of the solution from the mouth or nose.[8]
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Protocol 3: Preparation of Berberine Chloride Hydrate
for Intraperitoneal Injection

Materials:

Berberine chloride hydrate powder

Vehicle: Sterile saline (0.9% NaCl) or PBS

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

0.22 um sterile syringe filter

Sterile syringes (1 mL)

Needles (25-27 gauge)[10]

Procedure:

Calculate the required amount of Berberine chloride hydrate and vehicle.

o Example: For a 25g mouse receiving a 10 mg/kg dose, you will need 0.25 mg of
Berberine. If the injection volume is 10 mL/kg (0.25 mL for a 25g mouse), the final
concentration of the solution should be 1 mg/mL.

» Weigh the Berberine chloride hydrate powder accurately.

» Dissolve the powder in the sterile vehicle in a conical tube. Vortex thoroughly to ensure
complete dissolution.

 Sterile-filter the solution using a 0.22 um syringe filter into a new sterile tube. This is a critical
step to prevent infection.

» Draw the appropriate volume of the sterile solution into a sterile syringe fitted with a new
sterile needle for each animal.[11]
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Protocol 4: Administration of Berberine Chloride
Hydrate via Intraperitoneal Injection

Procedure:

o Properly restrain the mouse. Grasp the loose skin over the shoulders and turn the mouse so
its abdomen is facing upwards.[11]

» Locate the injection site. The injection should be given in the lower right quadrant of the
abdomen to avoid puncturing the cecum or bladder.

« Disinfect the injection site with an alcohol swab.[11]
« Insert the needle at a 30-45 degree angle into the peritoneal cavity.[11]

o Aspirate gently by pulling back the plunger to ensure no fluid (e.g., urine or blood) is drawn
into the syringe. If fluid is aspirated, withdraw the needle and reinject at a different site with a
new needle.

« Inject the solution slowly and steadily.
o Withdraw the needle and return the mouse to its cage.
e Monitor the mouse for any adverse reactions.

Signaling Pathways and Experimental Workflow
Signaling Pathways Modulated by Berberine

Berberine is known to modulate several key signaling pathways involved in metabolism,
inflammation, and cancer.
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Study Design & Animal Acclimatization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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